Cas no 2416234-11-0 (3-Chloro-5-formylthiophene-2-carboxylic acid)

• Product Name: 3-Chloro-5-formylthiophene-2-carboxylic acid
• CAS No: 2416234-11-0
• MF: C₆H₃ClO₃S
• MW: 190.604219675064
• CID: 5464985
• Update Time: 2025-05-20

3-Chloro-5-formylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-formylthiophene-2-carboxylic acid
• Z4398433775
• 2-Thiophenecarboxylic acid, 3-chloro-5-formyl-

• Inchi： 1S/C6H3ClO3S/c7-4-1-3(2-8)11-5(4)6(9)10/h1-2H,(H,9,10)
• InChI Key： NXVYLRQGFRKANS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=O)SC=1C(=O)O

Computed Properties

• Exact Mass: 189.9491428 g/mol
• Monoisotopic Mass: 189.9491428 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 82.6
• Molecular Weight: 190.60

Additional information on 3-Chloro-5-formylthiophene-2-carboxylic acid

3-Chloro-5-formylthiophene-2-carboxylic Acid: A Comprehensive Overview

3-Chloro-5-formylthiophene-2-carboxylic acid, with the CAS number 2416234-11-0, is a versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring with a carboxylic acid group and a chloro substituent. The presence of these functional groups makes it highly reactive and suitable for a wide range of applications.

The thiophene ring in 3-chloro-5-formylthiophene-2-carboxylic acid is a key structural feature that contributes to its electronic properties. Thiophenes are known for their aromaticity and ability to participate in various conjugation systems, which makes them valuable in the synthesis of advanced materials such as conductive polymers and organic semiconductors. Recent studies have explored the use of this compound in the development of novel materials for flexible electronics, where its stability and electronic conductivity are highly desirable.

In the realm of pharmacology, 3-chloro-5-formylthiophene-2-carboxylic acid has shown promise as a lead compound for drug discovery. Its carboxylic acid group can be readily modified to create bioactive derivatives, which have been tested for their potential in treating various diseases. For instance, researchers have reported that certain derivatives exhibit anti-inflammatory and antioxidant properties, making them candidates for therapeutic agents.

The synthesis of 3-chloro-5-formylthiophene-2-carboxylic acid typically involves multi-step organic reactions, often utilizing coupling agents and catalysts to achieve high yields. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, aligning with the growing demand for sustainable chemical processes.

In addition to its direct applications, this compound serves as an important building block in the construction of more complex molecules. Its ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it a valuable intermediate in organic synthesis. This versatility has been exploited in the creation of novel heterocyclic compounds with potential applications in agrochemicals and specialty chemicals.

From a structural perspective, the chloro substituent at position 3 plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern enhances the compound's reactivity towards electrophilic aromatic substitution reactions, which is advantageous in many synthetic pathways. Furthermore, the formyl group at position 5 introduces additional functionality, enabling further chemical modifications to tailor the compound's properties according to specific needs.

The latest research on 3-chloro-5-formylthiophene-2-carboxylic acid has focused on its application in bioconjugate chemistry. By attaching biologically relevant groups to this compound, scientists have developed new tools for molecular imaging and drug delivery systems. These innovations highlight the compound's potential in advancing medical diagnostics and treatments.

In conclusion, 3-chloro-5-formylthiophene-2-carboxylic acid stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, reactivity, and versatility make it an invaluable resource for researchers seeking to develop innovative solutions in materials science, pharmacology, and beyond. As ongoing studies continue to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.